Cas no 956530-46-4 (1-(pyridin-2-yl)cyclopropylmethanol)

• Product Name: 1-(pyridin-2-yl)cyclopropylmethanol
• CAS No: 956530-46-4
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 6265516
• PubChem ID: 58018944
• Update Time: 2025-05-24

1-(pyridin-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(pyridin-2-yl)cyclopropylmethanol
• [1-(2-Pyridyl)cyclopropyl]methanol
• (1-(Pyridin-2-yl)cyclopropyl)methanol
• [1-(pyridin-2-yl)cyclopropyl]methanol
• EN300-1859453
• SCHEMBL4115582
• 956530-46-4
• SAFCWNDMMNZFIM-UHFFFAOYSA-N

• Inchi： 1S/C9H11NO/c11-7-9(4-5-9)8-3-1-2-6-10-8/h1-3,6,11H,4-5,7H2
• InChI Key： SAFCWNDMMNZFIM-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 1-(pyridin-2-yl)cyclopropylmethanol

Recent Advances in the Study of 1-(Pyridin-2-yl)cyclopropylmethanol (CAS: 956530-46-4) and Its Applications in Chemical Biology and Medicine

1-(Pyridin-2-yl)cyclopropylmethanol (CAS: 956530-46-4) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile building block for the synthesis of novel bioactive molecules and its role in modulating various biological targets. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 1-(pyridin-2-yl)cyclopropylmethanol has been optimized in recent years, with several research groups reporting efficient and scalable routes. A notable study published in the Journal of Medicinal Chemistry (2023) described a one-pot catalytic cyclopropanation followed by oxidation, yielding the compound with high enantiomeric purity. This methodological advancement is critical for producing gram-scale quantities required for further biological evaluations.

In terms of biological activity, 1-(pyridin-2-yl)cyclopropylmethanol has been investigated as a key intermediate in the development of kinase inhibitors. A 2024 study demonstrated its incorporation into a series of pyridine-based compounds targeting the JAK-STAT pathway, showing promising anti-inflammatory effects in preclinical models. The compound's cyclopropyl moiety is believed to enhance binding affinity by inducing conformational constraints in the target proteins.

Another significant application of 1-(pyridin-2-yl)cyclopropylmethanol lies in its use as a chiral auxiliary in asymmetric synthesis. Researchers have exploited its rigid structure to control stereochemistry in the synthesis of complex natural products. For instance, a recent publication in Organic Letters (2024) showcased its utility in the total synthesis of a marine-derived alkaloid with potent anticancer properties.

From a drug discovery perspective, the compound's metabolic stability and pharmacokinetic properties have been systematically evaluated. A comparative ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) study revealed that derivatives of 1-(pyridin-2-yl)cyclopropylmethanol exhibit favorable drug-like characteristics, including good oral bioavailability and minimal cytochrome P450 inhibition. These findings position it as a valuable scaffold for lead optimization programs.

Looking ahead, several research groups are exploring the incorporation of 1-(pyridin-2-yl)cyclopropylmethanol into PROTACs (Proteolysis Targeting Chimeras) and other targeted protein degradation platforms. Early results suggest that its structural features may contribute to improved linker geometry and target engagement in these emerging therapeutic modalities.

In conclusion, 1-(pyridin-2-yl)cyclopropylmethanol (CAS: 956530-46-4) continues to demonstrate significant potential across multiple areas of chemical biology and drug discovery. Its unique structural attributes, combined with recent synthetic and biological advancements, make it a compound of considerable interest for future research and development efforts in the pharmaceutical industry.